Cas no 3859-41-4 (Cyclopentane-1,3-dione)
Cyclopentane-1,3-dione structure
Product Name:Cyclopentane-1,3-dione
CAS No:3859-41-4
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00001405
CID:44542
PubChem ID:77466
Update Time:2025-04-18
Cyclopentane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentane-1,3-dione
- Cyclopentanedione
- 1,3-Cyclopentanedione
- 2-acetylcyclopentane-1,3-dione
- 1,3-Cyclopentadione
- NSC 364015
- cyclopentane-1,3-quinone
- SY003377
- DTXSID90191911
- CHEBI:41456
- AKOS000278923
- 3859-41-4
- 1,3-cyclopentandione
- 1,3cyclopentadione
- CHEMBL224233
- UNII-98107S5K06
- CEJ
- Q27104474
- InChI=1/C5H6O2/c6-4-1-2-5(7)3-4/h1-3H2
- 1,3-cyclopentane dione
- AM20100026
- BDBM7813
- AB01329887-02
- NSC364015
- NS00030423
- 1,3-Cyclopentanedione, 97%
- NCGC00336891-01
- MFCD00001405
- F0001-1098
- 1.3-CYCLOPENTANEDIONE
- LOGSONSNCYTHPS-UHFFFAOYSA-
- W-111717
- NSC-364015
- STR07692
- 98107S5K06
- HY-75355
- 1,3 cyclopentadione
- AC-1796
- cyclopentan-1,3-dione
- A6527
- EINECS 223-372-8
- CS-D0815
- EN300-35672
- FT-0606601
- PB47422
- STK802459
- Cyclopentane1,3dione
- DB-081010
- BBL011146
- 1,3-Cyclopentadione; NSC 364015
- DTXCID30114402
-
- MDL： MFCD00001405
- Inchi： 1S/C5H6O2/c6-4-1-2-5(7)3-4/h1-3H2
- InChI Key： LOGSONSNCYTHPS-UHFFFAOYSA-N
- SMILES： O=C1CC(CC1)=O
- BRN： 1362728
Computed Properties
- Exact Mass: 98.03680
- Monoisotopic Mass: 98.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -0.4
- Topological Polar Surface Area: 34.1A^2
Experimental Properties
- Color/Form: White to off white crystalline powder
- Density: 1.1008 (rough estimate)
- Melting Point: 149-151 °C (lit.)
- Boiling Point: 221.8°C at 760 mmHg
- Flash Point: 80.1℃
- Refractive Index: 1.4400 (estimate)
- Water Partition Coefficient: Very soluble in water.
- PSA: 34.14000
- LogP: 0.30850
Cyclopentane-1,3-dione Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
- Storage Condition：2-8°C
Cyclopentane-1,3-dione Customs Data
- HS CODE：29142900
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Cyclopentane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A124196-5g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 5g |
$15.0 | 2025-02-26 | |
| Ambeed | A124196-10g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 10g |
$19.0 | 2025-02-26 | |
| Ambeed | A124196-25g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 25g |
$45.0 | 2025-02-26 | |
| Ambeed | A124196-100g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 100g |
$174.0 | 2025-02-26 | |
| Ambeed | A124196-500g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 500g |
$869.0 | 2025-02-26 | |
| Ambeed | A124196-1g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 1g |
$5.0 | 2025-02-26 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB04851-1g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 1g |
104.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB04851-5g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 5g |
352.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB04851-10g |
Cyclopentane-1,3-dione |
3859-41-4 | 97% | 10g |
673.00 | 2021-07-09 | |
| TRC | C987480-1g |
1,3-Cyclopentanedione |
3859-41-4 | 1g |
$ 52.00 | 2023-09-08 |
Cyclopentane-1,3-dione Related Literature
-
Jiang Qian,Chananat Klomsiri,Marcus W. Wright,S. Bruce King,Allen W. Tsang,Leslie B. Poole,Cristina M. Furdui Chem. Commun. 2011 47 9203
-
Rossella Promontorio,Jean-Alexandre Richard,Charles?M. Marson RSC Adv. 2016 6 114412
-
Vinayak Gupta,Kate S. Carroll Chem. Sci. 2016 7 400
-
Dhevalapally B. Ramachary,Mamillapalli Kishor Org. Biomol. Chem. 2008 6 4176
-
Dhevalapally B. Ramachary,Sangeeta Jain Org. Biomol. Chem. 2011 9 1277
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